Cas no 1212459-02-3 ((3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

(3S)-2-(2,3,5,6-Tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a chiral tetrahydroisoquinoline derivative featuring a sterically hindered 2,3,5,6-tetramethylbenzenesulfonyl group. Its rigid, substituted aromatic scaffold enhances selectivity in asymmetric synthesis and medicinal chemistry applications. The carboxylic acid moiety provides a handle for further functionalization, while the sulfonyl group improves stability and influences stereoelectronic properties. This compound is particularly valuable as an intermediate in the synthesis of pharmacologically active molecules, where its stereochemical integrity and modular reactivity are advantageous. High purity and well-defined stereochemistry make it suitable for research in enzyme inhibition, receptor modulation, and chiral auxiliary development. Its structural features support precise molecular design in drug discovery.
(3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid structure
1212459-02-3 structure
Product Name:(3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:1212459-02-3
MF:C20H23NO4S
MW:373.465924501419
MDL:MFCD09863494
CID:5206478
Update Time:2025-06-28

(3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-2-(2,3,5,6-Tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • (3S)-2-(2,3,5,6-Tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
    • 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-2-[(2,3,5,6-tetramethylphenyl)sulfonyl]-, (3S)-
    • (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • MDL: MFCD09863494
    • Inchi: 1S/C20H23NO4S/c1-12-9-13(2)15(4)19(14(12)3)26(24,25)21-11-17-8-6-5-7-16(17)10-18(21)20(22)23/h5-9,18H,10-11H2,1-4H3,(H,22,23)/t18-/m0/s1
    • InChI Key: OSUKPZFWKIPYLF-SFHVURJKSA-N
    • SMILES: S(C1C(C)=C(C)C=C(C)C=1C)(N1CC2C=CC=CC=2C[C@H]1C(=O)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 614
  • XLogP3: 3.7
  • Topological Polar Surface Area: 83.1

(3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>

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Additional information on (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1212459-02-3)

In recent years, the compound (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1212459-02-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroisoquinoline scaffold and tetramethylbenzenesulfonyl group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed asymmetric catalytic methods to achieve the desired (3S) stereochemistry, which is critical for its biological activity. The tetramethylbenzenesulfonyl moiety has been identified as a key structural feature that enhances the compound's stability and binding affinity to target proteins. These advancements in synthetic chemistry have facilitated further exploration of its pharmacological properties.

One of the most notable findings is the compound's role as a potent inhibitor of specific proteases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to selectively bind to and inhibit these enzymes, thereby reducing inflammatory responses. This mechanism of action suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been evaluated, showing favorable results for further development.

Recent preclinical studies have also explored the compound's potential in oncology. Preliminary data indicate that it may interfere with signaling pathways critical for cancer cell proliferation and survival. Specifically, it has shown inhibitory effects on certain kinases that are often dysregulated in tumors. While these findings are promising, further research is needed to fully elucidate its efficacy and safety in cancer models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this research.

In conclusion, (3S)-2-(2,3,5,6-tetramethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring additional therapeutic indications, and advancing it through clinical trials. The continued investigation of this compound may yield significant contributions to the field of chemical biology and medicine.

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